Cas no 1261675-58-4 (2-(DIFLUOROMETHOXY)-4-METHOXY-1-NITROBENZENE)

• Product Name: 2-(DIFLUOROMETHOXY)-4-METHOXY-1-NITROBENZENE
• CAS No: 1261675-58-4
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 3251131
• Update Time: 2026-04-24

2-(DIFLUOROMETHOXY)-4-METHOXY-1-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 2-(DIFLUOROMETHOXY)-4-METHOXY-1-NITROBENZENE

Additional information on 2-(DIFLUOROMETHOXY)-4-METHOXY-1-NITROBENZENE

2-(Difluoromethoxy)-4-Methoxy-1-Nitrobenzene (CAS No. 1261675-58-4): A Comprehensive Overview

2-(Difluoromethoxy)-4-methoxy-1-nitrobenzene (CAS No. 1261675-58-4) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a difluoromethoxy group, a methoxy group, and a nitro group, each contributing to its distinct chemical properties and reactivity.

The difluoromethoxy group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This effect is particularly useful in the design of drugs where precise control over electronic properties is crucial for optimizing pharmacological activity. Recent studies have shown that compounds containing this group exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.

The presence of the methoxy group in 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene adds to its versatility. Methoxy groups are common in many bioactive molecules due to their ability to form hydrogen bonds and participate in π-π interactions, which can enhance the binding affinity of the molecule to its target. This property is particularly valuable in the development of ligands for G protein-coupled receptors (GPCRs) and other protein targets.

The nitro group, on the other hand, imparts significant reactivity to the molecule. Nitro groups are often used as precursors for amino groups through reduction reactions, which can be crucial steps in the synthesis of amines and amides. In pharmaceutical research, nitro-containing compounds have been explored for their potential as prodrugs, where the nitro group is reduced in vivo to release an active metabolite.

In recent years, 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene has gained attention in the field of medicinal chemistry due to its potential applications in drug discovery. One notable area of research involves its use as a building block in the synthesis of novel antiviral agents. Studies have shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The unique combination of functional groups in 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene allows for fine-tuning of the molecular structure to optimize antiviral efficacy while minimizing toxicity.

Beyond antiviral applications, 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene has also been investigated for its potential as an intermediate in the synthesis of anticancer drugs. Research has demonstrated that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability to modulate these pathways through precise chemical modifications makes 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene a valuable tool in the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene has found use in the agrochemical industry. Its unique chemical structure makes it suitable for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. Recent studies have focused on developing sustainable agricultural practices by designing agrochemicals that are more selective and less prone to resistance development.

The synthesis of 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and nitration steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts that reduce waste and energy consumption.

In conclusion, 2-(difluoromethoxy)-4-methoxy-1-nitrobenzene (CAS No. 1261675-58-4) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups provides a foundation for developing novel compounds with enhanced properties and improved performance. Ongoing research continues to uncover new applications and optimization strategies for this versatile intermediate, solidifying its importance in modern chemical research.